Cas no 57709-62-3 (1,10-Phenanthroline-2,9-dicarbaldehyde)

• Product Name: 1,10-Phenanthroline-2,9-dicarbaldehyde
• CAS No: 57709-62-3
• MF: C₁₄H₈N₂O₂
• MW: 236.225522994995
• MDL: MFCD00774291
• CID: 947449
• PubChem ID: 602123
• Update Time: 2025-07-17

1,10-Phenanthroline-2,9-dicarbaldehyde Chemical and Physical Properties

Names and Identifiers

• [1,10]PHENANTHROLINE-2,9-DICARBALDEHYDE
• 1,10-Phenanthroline-2,9-dicarboxaldehyde
• 1,10-Phenanthroline-2,9-dicarbaldehyde
• 1,10-phenanthroline-2,9-dicarboxyaldehyde
• 2,7-bis(chlorosulfonyl)fluoren-9-one
• 2,7-bis(chlorosulfonyl)-fluorenone
• 2,7-bis(dicarboxaldehyde)-1,10-phenanthroline
• 2,9-dicarboxaldehydro-1,10-phenanthroline
• 2,9-dicarboxyaldehyde-1,10-phenanthroline
• 9-Oxo-9H-fluorene-2,7-disulfonyl dichloride
• 9-oxo-fluorene-2,7-disulfonyl chloride
• CTK0H3349
• Fluorenon-2,7-disulfonylchlorid
• Fluorenon-disulfons
• PHOX21
• Cambridge id 5478062
• RHXOPVFYZBGQGA-UHFFFAOYSA-N
• SBB098585
• BDBM50401341
• ZB009565
• pyridino[3,2-h]quinoline-2,9-dicarbaldehyde
• Q30948420
• DB-290391
• AB00086514-01
• 1,10PHENANTHROLINE-2,9-DICARBALDEHYDE
• C14H8N2O2
• 57709-62-3
• J-400084
• DTXSID601273428
• BS-17263
• CHEMBL2205803
• CS-0030363
• MFCD00774291
• SCHEMBL1088335
• AKOS001703860
• AMY41585
• 2,9-diformyl-1,10-phenanthroline
• YSZC214
• D83618
• AG-205/07668011
• ALBB-027841

• MDL： MFCD00774291
• Inchi： 1S/C14H8N2O2/c17-7-11-5-3-9-1-2-10-4-6-12(8-18)16-14(10)13(9)15-11/h1-8H
• InChI Key： RHXOPVFYZBGQGA-UHFFFAOYSA-N
• SMILES： O=CC1=CC=C2C=CC3=CC=C(C=O)N=C3C2=N1

Computed Properties

• Exact Mass: 236.058577502g/mol
• Monoisotopic Mass: 236.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.9
• XLogP3: 2

Additional information on 1,10-Phenanthroline-2,9-dicarbaldehyde

Recent Advances in the Application of 1,10-Phenanthroline-2,9-dicarbaldehyde (CAS: 57709-62-3) in Chemical Biology and Pharmaceutical Research

1,10-Phenanthroline-2,9-dicarbaldehyde (CAS: 57709-62-3) is a versatile chemical compound that has garnered significant attention in recent years due to its unique structural properties and broad applicability in chemical biology and pharmaceutical research. This compound, characterized by its phenanthroline core and aldehyde functional groups, serves as a critical building block in the synthesis of various ligands, sensors, and therapeutic agents. Recent studies have explored its potential in metal ion chelation, nucleic acid binding, and as a precursor for the development of novel bioactive molecules.

One of the most notable applications of 1,10-Phenanthroline-2,9-dicarbaldehyde is its role in the design of metal-chelating agents. The compound's ability to form stable complexes with transition metals, such as copper and iron, has been leveraged in the development of metalloenzyme inhibitors and anticancer agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against histone demethylases, a class of enzymes implicated in cancer progression. The study highlighted the compound's potential as a scaffold for designing epigenetic therapeutics.

In addition to its metal-chelating properties, 1,10-Phenanthroline-2,9-dicarbaldehyde has been utilized in the development of fluorescent probes for nucleic acid detection. Researchers have synthesized phenanthroline-based probes that selectively bind to G-quadruplex DNA structures, which are associated with telomere maintenance and oncogene regulation. A recent publication in Analytical Chemistry (2024) reported a novel probe derived from this compound, capable of distinguishing between different G-quadruplex topologies with high specificity. This advancement holds promise for diagnostic applications and the study of nucleic acid dynamics in disease states.

Furthermore, the compound's aldehyde groups provide reactive sites for conjugation with other bioactive molecules, enabling the creation of hybrid therapeutics. A 2023 study in Bioorganic & Medicinal Chemistry Letters described the synthesis of a series of 1,10-phenanthroline-2,9-dicarbaldehyde conjugates with antimicrobial peptides. These hybrids exhibited enhanced antibacterial activity against multidrug-resistant strains, suggesting a potential strategy for addressing antibiotic resistance. The study underscored the compound's utility in modular drug design.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 1,10-phenanthroline-2,9-dicarbaldehyde derivatives. Recent research has focused on improving solubility and bioavailability through structural modifications. A 2024 preprint in ChemRxiv detailed the use of nanoparticle-based delivery systems to enhance the cellular uptake of phenanthroline-based therapeutics, marking a significant step toward clinical translation.

In conclusion, 1,10-Phenanthroline-2,9-dicarbaldehyde (CAS: 57709-62-3) continues to be a valuable tool in chemical biology and pharmaceutical research. Its multifunctional nature enables diverse applications, from metal chelation to nucleic acid sensing and drug development. Ongoing studies aim to further elucidate its mechanisms of action and expand its therapeutic potential, positioning it as a key player in the development of next-generation biomedical agents.